Cas no 1286278-88-3 (2-Bromo-6-(1H-pyrrol-2-YL)pyridine)

• Product Name: 2-Bromo-6-(1H-pyrrol-2-YL)pyridine
• CAS No: 1286278-88-3
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• CID: 4827531
• Update Time: 2025-06-12

2-Bromo-6-(1H-pyrrol-2-YL)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-6-(1H-PYRROL-2-YL)PYRIDINE
• 2-Bromo-6-(1H-pyrrole-2-yl)pyridine
• 2-Bromo-6-(1H-pyrrol-2-YL)pyridine

• Inchi： 1S/C9H7BrN2/c10-9-5-1-3-8(12-9)7-4-2-6-11-7/h1-6,11H
• InChI Key： XFQHLOXMKFRLCC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2=CC=CN2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7

Additional information on 2-Bromo-6-(1H-pyrrol-2-YL)pyridine

Introduction to 2-Bromo-6-(1H-pyrrol-2-YL)pyridine (CAS No. 1286278-88-3)

2-Bromo-6-(1H-pyrrol-2-YL)pyridine, with the CAS number 1286278-88-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, which include a bromine atom and a pyrrole ring attached to a pyridine core. These structural elements contribute to its potential applications in various areas, including drug discovery and materials science.

The chemical structure of 2-Bromo-6-(1H-pyrrol-2-YL)pyridine can be represented as C₉H₉BrN₂. The presence of the bromine atom makes it an excellent starting material for further synthetic transformations, particularly in the context of palladium-catalyzed cross-coupling reactions. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and functional materials.

In recent years, 2-Bromo-6-(1H-pyrrol-2-YL)pyridine has been extensively studied for its potential biological activities. One notable area of research is its use as a building block in the synthesis of novel pyrrolopyridine derivatives. These derivatives have shown promising results in various biological assays, including anti-inflammatory, anti-cancer, and neuroprotective activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyrrolopyridine derivatives derived from 2-Bromo-6-(1H-pyrrol-2-YL)pyridine exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

The versatility of 2-Bromo-6-(1H-pyrrol-2-YL)pyridine extends beyond its biological applications. In materials science, this compound has been explored for its potential use in the development of organic semiconductors and luminescent materials. The combination of the pyrrole and pyridine moieties provides unique electronic properties that can be exploited for various technological applications. A recent study published in Advanced Materials highlighted the use of 2-Bromo-6-(1H-pyrrol-2-YL)pyridine-based polymers as efficient materials for organic light-emitting diodes (OLEDs).

The synthetic accessibility of 2-Bromo-6-(1H-pyrrol-2-YL)pyridine is another factor that contributes to its widespread use in research and development. Several efficient synthetic routes have been developed to prepare this compound, including metal-catalyzed coupling reactions and multicomponent reactions. These methods not only improve the yield and purity of the final product but also reduce the environmental impact by minimizing waste generation.

In addition to its synthetic and biological applications, 2-Bromo-6-(1H-pyrrol-2-YL)pyridine has also been studied for its potential use as a ligand in coordination chemistry. The ability to form stable complexes with various metal ions makes it a valuable tool for developing new catalysts and sensors. For example, a study published in Inorganic Chemistry demonstrated that complexes formed with 2-Bromo-6-(1H-pyrrol-2-YL)pyridine exhibited high catalytic activity in asymmetric synthesis reactions.

The future prospects for 2-Bromo-6-(1H-pyrrol-2-YL)pyridine are promising. Ongoing research is focused on optimizing its properties for specific applications and exploring new derivatives with enhanced functionalities. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing various fields of science and technology.